Cas no 1256468-26-4 (1-fluoro-4-(2-methylprop-2-enyl)naphthalene)

• Product Name: 1-fluoro-4-(2-methylprop-2-enyl)naphthalene
• CAS No: 1256468-26-4
• MF: C₁₄H₁₃F
• MW: 200.251427412033
• MDL: MFCD07775069
• CID: 5231824
• PubChem ID: 91656176
• Update Time: 2026-03-07

1-fluoro-4-(2-methylprop-2-enyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-1-naphthyl)-2-methyl-1-propene
• 1-Fluoro-4-(2-methylallyl)naphthalene
• 1-fluoro-4-(2-methylprop-2-enyl)naphthalene

• MDL： MFCD07775069
• Inchi： 1S/C14H13F/c1-10(2)9-11-7-8-14(15)13-6-4-3-5-12(11)13/h3-8H,1,9H2,2H3
• InChI Key： IGADVSJRESMELT-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC(=C)C)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 200.100128577g/mol
• Monoisotopic Mass: 200.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-fluoro-4-(2-methylprop-2-enyl)naphthalene

Recent Advances in the Study of 1-Fluoro-4-(2-methylprop-2-enyl)naphthalene (CAS: 1256468-26-4)

The compound 1-fluoro-4-(2-methylprop-2-enyl)naphthalene (CAS: 1256468-26-4) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This naphthalene derivative, featuring a fluorine substituent and an isobutenyl side chain, presents interesting opportunities for drug discovery and medicinal chemistry applications. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising scaffold for further development.

Several research groups have reported novel synthetic routes to 1-fluoro-4-(2-methylprop-2-enyl)naphthalene, with particular focus on improving yield and purity while maintaining scalability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized palladium-catalyzed cross-coupling approach that achieved 87% yield with excellent regioselectivity. The synthetic methodology allows for efficient production of gram-scale quantities, facilitating further biological evaluation and structure-activity relationship studies.

From a pharmacological perspective, preliminary investigations have revealed interesting biological activities associated with this compound. In vitro screening against a panel of cancer cell lines showed moderate cytotoxic activity, particularly against breast and prostate cancer cell lines (IC50 values ranging from 15-25 μM). Molecular docking studies suggest potential interactions with various kinase targets, although further validation is required. The fluorine atom at the 1-position appears to play a crucial role in modulating both the compound's lipophilicity and its binding affinity to biological targets.

Recent structure-activity relationship (SAR) studies have explored modifications to the isobutenyl side chain while maintaining the fluoro-naphthalene core. These investigations have led to the identification of several analogs with improved potency and selectivity profiles. Of particular note is the discovery that saturation of the double bond in the side chain significantly alters the compound's metabolic stability without compromising its biological activity, as reported in a 2024 ACS Medicinal Chemistry Letters publication.

The compound's potential as a building block for more complex pharmaceutical agents has also been investigated. Its reactivity profile allows for various chemical transformations, making it a versatile intermediate in medicinal chemistry. Recent work has demonstrated successful functionalization at both the naphthalene ring system and the isobutenyl side chain, opening possibilities for the development of compound libraries based on this scaffold.

Looking forward, 1-fluoro-4-(2-methylprop-2-enyl)naphthalene represents an interesting case study in fragment-based drug discovery. Its relatively small molecular weight (202.24 g/mol) and favorable physicochemical properties make it suitable for further optimization. Current research efforts are focusing on elucidating its precise mechanism of action and exploring its potential in combination therapies. The compound's unique structural features continue to inspire new synthetic approaches and biological investigations in the chemical biology community.